Cas no 2138381-39-0 ([1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate)

• Product Name: [1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate
• CAS No: 2138381-39-0
• MF: C₁₂H₁₂N₄O₃
• MW: 260.248682022095
• CID: 5859053
• PubChem ID: 165476865
• Update Time: 2025-10-29

[1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-764658
• 2138381-39-0
• [1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate

• Inchi： 1S/C12H12N4O3/c1-8(17)10-4-2-3-5-11(10)16-6-9(14-15-16)7-19-12(13)18/h2-6H,7H2,1H3,(H2,13,18)
• InChI Key： CIJMHIDMOVXGRK-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CC1=CN(C2C=CC=CC=2C(C)=O)N=N1

Computed Properties

• Exact Mass: 260.09094026g/mol
• Monoisotopic Mass: 260.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 100Ų

Additional information on [1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate

Professional Introduction to [1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate (CAS No. 2138381-39-0)

[1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2138381-39-0, represents a unique structural motif that combines a phenylacetyl group with a triazolyl moiety, linked via a carbamate functional group. The presence of these specific structural features makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular architecture of [1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate is characterized by its high degree of functional complexity. The phenylacetyl part contributes to the compound's lipophilicity and potential for interaction with biological targets, while the triazolyl ring introduces a nitrogen-rich heterocycle that is known to enhance binding affinity and metabolic stability. The carbamate linkage not only provides a site for further derivatization but also influences the compound's solubility and pharmacokinetic properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The triazolyl scaffold, in particular, has been extensively studied due to its versatility in forming hydrogen bonds and its ability to modulate biological pathways. Research has shown that triazoles can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a phenylacetyl group into the triazolyl system in [1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate may enhance its interaction with specific protein targets, making it a valuable scaffold for drug design.

The carbamate functional group in this compound is another critical feature that warrants attention. Carbamates are well-known for their role as pharmacophores in various therapeutic agents. They can act as intermediates in the synthesis of more complex molecules and are often used to improve the bioavailability and selectivity of drugs. The presence of a carbamate moiety in [1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate suggests that it may possess interesting pharmacological properties that could be exploited for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding sites on biological targets and design molecules that are more likely to exhibit desired effects. [1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate represents an excellent candidate for such studies due to its complex structure and diverse functional groups.

The synthesis of [1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate involves multiple steps that require careful optimization to ensure high yield and purity. The key step in its synthesis is the formation of the triazolyl ring through cycloaddition reactions between azides and alkynes. This step is highly sensitive to reaction conditions and requires precise control to avoid side products. Once the triazolyl moiety is established, further functionalization can be carried out to introduce the phenylacetyl and carbamate groups.

The potential applications of [1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate are vast and span across multiple therapeutic areas. Its unique structural features make it a versatile building block for the development of new drugs targeting various diseases. For instance, its ability to interact with biological targets through hydrogen bonding suggests that it could be used to develop inhibitors or activators for enzymes and receptors involved in metabolic disorders.

Moreover, the compound's lipophilicity and solubility characteristics make it suitable for formulation into different drug delivery systems. Researchers are exploring various approaches to enhance the bioavailability of active pharmaceutical ingredients (APIs), and [1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate could serve as an excellent candidate for such studies.

In conclusion, [1-(2-acetylphenyl)-1H-1,2,3-triazol-4-yl]methyl carbamate (CAS No. 2138381-39-0) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of a phenylacetyl group with a triazolyl moiety linked via a carbamate functional group makes it an attractive scaffold for drug discovery. With ongoing advancements in computational chemistry and synthetic methodologies, this compound is poised to play a crucial role in the development of novel therapeutic agents.